Cas no 98950-37-9 (2-(3-Chloro-2-methylanilino)acetohydrazide)

• Product Name: 2-(3-Chloro-2-methylanilino)acetohydrazide
• CAS No: 98950-37-9
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 1079007
• PubChem ID: 969285
• Update Time: 2025-04-24

2-(3-Chloro-2-methylanilino)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-methylanilino)acetohydrazide
• CS-0335803
• 2-((3-Chloro-2-methylphenyl)amino)acetohydrazide
• AKOS000268274
• DTXSID00359540
• 98950-37-9
• Oprea1_682705
• YDA95037
• 2-[(3-chloro-2-methylphenyl)amino]acetohydrazide
• Oprea1_769187
• STK010312
• 2-[(3-chloro-2-methylphenyl)amino]acetohydrazide (non-preferred name)

• MDL： MFCD02006270
• Inchi： 1S/C9H12ClN3O/c1-6-7(10)3-2-4-8(6)12-5-9(14)13-11/h2-4,12H,5,11H2,1H3,(H,13,14)
• InChI Key： VQTXQMPLJKNDNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NCC(NN)=O

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Chloro-2-methylanilino)acetohydrazide

Compound CAS No. 98950-37-9: 2-(3-Chloro-2-methylanilino)acetohydrazide

The compound with CAS No. 98950-37-9, known as 2-(3-Chloro-2-methylanilino)acetohydrazide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-tail keyword for this compound, 2-(3-chloro-2-methylanilino)acetohydrazide, highlights its specific chemical composition, which includes a hydrazide group attached to an aniline derivative with chloro and methyl substituents.

Recent studies have explored the chemical structure of this compound, revealing its potential as a building block for more complex molecules. The presence of the hydrazide group makes it a candidate for various reactions, such as condensation reactions, which are crucial in synthesizing bioactive compounds. Researchers have also investigated its stability under different conditions, which is essential for its use in pharmaceutical formulations.

In terms of application, this compound has shown promise in the development of anti-inflammatory and anti-cancer agents. Its ability to interact with specific biological targets has been a focal point in recent research. For instance, studies have demonstrated that derivatives of this compound can inhibit certain enzymes associated with inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

The synthesis of 2-(3-chloro-2-methylanilino)acetohydrazide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The optimization of these steps has been a subject of recent research, aiming to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound, ensuring its quality and consistency.

Moreover, the biological activity of this compound has been extensively studied. Preclinical trials have shown that it exhibits selective cytotoxicity against cancer cells, making it a potential candidate for anti-cancer drug development. Researchers have also explored its mechanism of action, which involves interference with cellular signaling pathways that are critical for cancer cell proliferation.

Another area of interest is the pharmacokinetic profile of this compound. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability as an oral or parenteral drug delivery agent. Recent findings suggest that modifications to the molecular structure could enhance its bioavailability, paving the way for further optimization.

In conclusion, 2-(3-chloro-2-methylanilino)acetohydrazide (CAS No. 98950-37-9) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activity make it a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing medical science.